Cas no 524048-18-8 (4-methylcyclohexane-1-carbonitrile)

4-methylcyclohexane-1-carbonitrile structure
524048-18-8 structure
Product Name:4-methylcyclohexane-1-carbonitrile
CAS No:524048-18-8
MF:C8H13N
MW:123.195522069931
CID:4019712
PubChem ID:13685275
Update Time:2025-04-22

4-methylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 4-methyl-
    • 4-methylcyclohexane-1-carbonitrile
    • AKOS009459282
    • EN300-50018
    • 4-methylcyclohexanecarbonitrile
    • SCHEMBL254868
    • CS-0250175
    • 997-789-5
    • 524048-18-8
    • SCHEMBL12385824
    • Z415654864
    • SCHEMBL11072307
    • AT40236
    • SCHEMBL13660028
    • Inchi: 1S/C8H13N/c1-7-2-4-8(6-9)5-3-7/h7-8H,2-5H2,1H3
    • InChI Key: QUDYVSRXUSHARR-UHFFFAOYSA-N
    • SMILES: C1(C#N)CCC(C)CC1

Computed Properties

  • Exact Mass: 123.104799419Da
  • Monoisotopic Mass: 123.104799419Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

4-methylcyclohexane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B497723-25mg
4-methylcyclohexane-1-carbonitrile
524048-18-8
25mg
$ 70.00 2022-06-07
TRC
B497723-50mg
4-methylcyclohexane-1-carbonitrile
524048-18-8
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$ 95.00 2022-06-07
TRC
B497723-250mg
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250mg
$ 365.00 2022-06-07
Enamine
EN300-50018-0.05g
4-methylcyclohexane-1-carbonitrile
524048-18-8 95.0%
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$88.0 2025-03-15
Enamine
EN300-50018-0.1g
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524048-18-8 95.0%
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$132.0 2025-03-15
Enamine
EN300-50018-0.25g
4-methylcyclohexane-1-carbonitrile
524048-18-8 95.0%
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$188.0 2025-03-15
Enamine
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$353.0 2025-03-15
Enamine
EN300-50018-1.0g
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$470.0 2025-03-15
Enamine
EN300-50018-2.5g
4-methylcyclohexane-1-carbonitrile
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$923.0 2025-03-15
Enamine
EN300-50018-5.0g
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